Cas no 891038-92-9 (3-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)aniline)

• Product Name: 3-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)aniline
• CAS No: 891038-92-9
• MF: C₈H₉N₅
• MW: 175.190560102463
• MDL: MFCD09048464
• CID: 3102850
• PubChem ID: 16776027
• Update Time: 2025-06-12

3-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-methyl-4-(1H-tetrazol-1-yl)aniline
• HMS1631J16
• 891038-92-9
• 894-241-6
• 3-Methyl-4-tetrazol-1-yl-phenylamine
• 3-methyl-4-tetrazol-1-ylphenylamine
• 3-METHYL-4-(1,2,3,4-TETRAZOL-1-YL)ANILINE
• SCHEMBL14778436
• 3-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)aniline
• EN300-30689
• F1989-0052
• CS-0245573
• Z295457288
• 3-methyl-4-(tetrazol-1-yl)aniline
• RKB03892
• AKOS000132238
• G26869

• MDL： MFCD09048464
• Inchi： 1S/C8H9N5/c1-6-4-7(9)2-3-8(6)13-5-10-11-12-13/h2-5H,9H2,1H3
• InChI Key： SSVSIXSYXPJJEB-UHFFFAOYSA-N
• SMILES： N1(C=NN=N1)C1C=CC(=CC=1C)N

Computed Properties

• Exact Mass: 175.08579531Da
• Monoisotopic Mass: 175.08579531Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 69.6Ų

Additional information on 3-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)aniline

Comprehensive Overview of 3-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)aniline (CAS No. 891038-92-9)

3-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)aniline, with the CAS number 891038-92-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining an aniline backbone with a tetrazole ring, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel heterocyclic compounds in treating diseases like cancer and metabolic disorders.

The compound's tetrazole moiety is a key functional group, often used as a bioisostere for carboxylic acids in medicinal chemistry. This property enhances its relevance in designing small-molecule inhibitors and enzyme modulators. Recent studies highlight its role in optimizing ADME (Absorption, Distribution, Metabolism, Excretion) profiles of drug candidates, a critical factor in modern pharmaceutical development. With the growing focus on precision medicine, 3-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)aniline is being explored for targeted therapies.

In agrochemical applications, this compound's aniline-tetrazole hybrid structure offers potential as a building block for crop protection agents. The agricultural sector seeks eco-friendly alternatives to traditional pesticides, and derivatives of 891038-92-9 are being investigated for their biodegradability and low toxicity. This aligns with global trends toward sustainable farming and green chemistry.

Synthetic routes to 3-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)aniline often involve Pd-catalyzed coupling reactions or cyclization strategies, reflecting advancements in catalytic methodologies. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing its purity, a topic frequently searched by chemists. The compound's stability under various pH conditions is also a subject of ongoing research, particularly for formulation scientists.

From an industrial perspective, scalability and cost-efficiency of producing CAS 891038-92-9 are critical. Companies are investing in continuous flow chemistry to optimize its synthesis, reducing waste and energy consumption—a response to the circular economy movement. Regulatory compliance, such as REACH and FDA guidelines, further drives innovation in its manufacturing processes.

In summary, 3-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)aniline represents a nexus of interdisciplinary research, bridging medicinal chemistry, agrochemicals, and green synthesis. Its CAS No. 891038-92-9 is increasingly cited in patents and publications, underscoring its commercial and scientific value. As the demand for heterocyclic scaffolds grows, this compound will likely remain a focal point in innovation.